Cas no 1807887-90-6 ((3R,4R)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride)

(3R,4R)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride is a chiral pyrrolidine derivative featuring a trifluoromethyl group and a carboxylic acid functionality. Its stereospecific (3R,4R) configuration makes it a valuable intermediate in pharmaceutical synthesis, particularly for designing bioactive molecules with enhanced metabolic stability and binding affinity due to the trifluoromethyl group’s electron-withdrawing properties. The hydrochloride salt form improves solubility and handling in synthetic applications. This compound is useful in medicinal chemistry for developing enzyme inhibitors, receptor modulators, and other therapeutics targeting CNS disorders or infectious diseases. Its rigid pyrrolidine scaffold contributes to conformational restraint, aiding in the optimization of drug-like properties.

(3R,4R)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride structure

1807887-90-6 structure

Product Name:(3R,4R)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride

CAS No:1807887-90-6

MF:C₆H₉ClF₃NO₂

MW:219.589371442795

CID:5172146

PubChem ID:75525927

Update Time:2025-10-29

(3R,4R)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- (3R,4R)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride
- Inchi： 1S/C6H8F3NO2.ClH/c7-6(8,9)4-2-10-1-3(4)5(11)12;/h3-4,10H,1-2H2,(H,11,12);1H/t3-,4-;/m0./s1
- InChI Key： WRWPZFUIFXLHEJ-MMALYQPHSA-N
- SMILES： C([C@H]1CNC[C@@H]1C(=O)O)(F)(F)F.Cl

(3R,4R)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride Pricemore >>

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Enamine	EN300-176357-0.05g	(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride	1807887-90-6	90%	0.05g	$707.0	2023-09-20
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